Cas no 1261944-55-1 (5-(2-Fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde)

• Product Name: 5-(2-Fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde
• CAS No: 1261944-55-1
• MF: C₁₁H₇FO₂S
• MW: 222.235485315323
• MDL: MFCD18313668
• CID: 2765108
• PubChem ID: 53219352
• Update Time: 2025-06-08

5-(2-Fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-(5-Formylthiophen-2-yl)-3-fluorophenol, 95%
• 1261944-55-1
• 4-(5-FORMYLTHIOPHEN-2-YL)-3-FLUOROPHENOL
• DTXSID00684203
• MFCD18313668
• 5-(2-Fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde

• MDL： MFCD18313668
• Inchi： 1S/C11H7FO2S/c12-10-5-7(14)1-3-9(10)11-4-2-8(6-13)15-11/h1-6,14H
• InChI Key： ZRZLXDQJNDGXTG-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=CC(=CC=1F)O

Computed Properties

• Exact Mass: 222.01507880Da
• Monoisotopic Mass: 222.01507880Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 5-(2-Fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde

Introduction to 5-(2-Fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde (CAS No. 1261944-55-1)

5-(2-Fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1261944-55-1, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a thiophene core substituted with a fluoro group and a hydroxyl group, make it a versatile building block for the development of novel therapeutic agents.

The< strong> thiophene ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous natural products and pharmaceuticals. Its stability and ability to engage in π-stacking interactions make it an ideal scaffold for drug design. In particular, the introduction of a< strong> fluoro group at the 2-position and a< strong> hydroxyl group at the 4-position enhances the compound's pharmacological properties, including improved metabolic stability and enhanced binding affinity to biological targets.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 5-(2-Fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde through multi-step reactions involving cross-coupling, oxidation, and functional group transformations. These synthetic strategies have been optimized to maximize yield and purity, making the compound more accessible for further pharmaceutical applications.

In the realm of drug discovery, this compound has shown promise as a precursor for the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The< strong> aldehyde functionality at the 2-position of the thiophene ring provides a reactive site for further derivatization, allowing chemists to attach various pharmacophores that enhance target specificity. For instance, studies have demonstrated its utility in generating inhibitors of tyrosine kinases, which play a pivotal role in cell signaling pathways associated with diseases such as leukemia and rheumatoid arthritis.

The incorporation of a< strong> fluoro substituent imparts unique electronic properties to the molecule, influencing its interactions with biological targets. Fluorine atoms are known to modulate lipophilicity, metabolic stability, and binding affinity, making them invaluable in medicinal chemistry. In particular, fluorinated aromatic compounds have been extensively studied for their potential to improve drug bioavailability and reduce off-target effects.

Moreover, the< strong> hydroxyl group introduced at the 4-position of the phenyl ring can participate in hydrogen bonding interactions with biological targets, further enhancing binding affinity. This feature is particularly advantageous in designing molecules that interact with protein receptors or enzymes. The combination of these functional groups makes 5-(2-Fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde a valuable scaffold for developing next-generation therapeutics.

Recent research has also explored the pharmacological properties of derivatives of this compound. For example, studies have shown that certain analogs exhibit potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory cascade. These findings highlight the potential of this compound as a lead molecule for drug development against chronic inflammatory diseases such as Crohn's disease and psoriasis.

The synthesis and application of 5-(2-Fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde have been further advanced by computational methods. Molecular modeling techniques have been employed to predict binding modes and optimize drug-like properties. These computational approaches have enabled researchers to design more effective derivatives with improved pharmacokinetic profiles.

In conclusion, 5-(2-Fluoro-4-hydroxyphenyl)thiophene-2-carbaldehyde (CAS No. 1261944-55-1) is a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for developing novel therapeutic agents targeting various diseases. With ongoing advancements in synthetic chemistry and computational methods, this compound is poised to play a crucial role in future drug discovery efforts.